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Compound of Interest |

Compound Name: 1-Dimethylamino-2-nitroethylene
CAS No.: 1190-92-7; 73430-27-0
Cat. No.: B2913312
Get Quote
. J

As a Senior Application Scientist, establishing a profound understanding of the chemicals we
handle is the foundation of laboratory safety and operational excellence. This guide provides a
comprehensive, mechanistic approach to handling 1-Dimethylamino-2-nitroethylene (CAS:
1190-92-7). Rather than simply listing safety rules, this protocol explains the causality behind
each requirement, ensuring that researchers can adapt these principles to dynamic laboratory
environments.

Chemical Profile & Industrial Utility

1-Dimethylamino-2-nitroethylene is a highly reactive "push-pull" enaminone building block. It
is extensively utilized in organic synthesis for the preparation of complex heterocycles,
including fused tetrahydropyridines and active pharmaceutical ingredients (APIs) such as the
PARP inhibitor Rucaparib[1]. Because of its unique electronic structure, it acts as a versatile
intermediate but requires strict environmental controls to maintain stability[2].

Quantitative Chemical Data
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Property Value Operational Implication

Unique identifier for SDS

CAS Number 1190-92-7 )
cross-referencing.
High nitrogen/oxygen content;
Molecular Formula CaHsN20:2 o )
reactive intermediate.
] Readily forms fine, easily
Molecular Weight 116.12 g/mol ] )
aerosolized crystalline dust.
Solid at room temperature;
Melting Point 101 -107 °C poses particulate inhalation
risks[3].
Prevents thermal degradation
Storage Temperature Refrigerator (2 — 8 °C) and polymerization of the

enaminone system][3].

Mechanistic Toxicology & Hazard Assessment

Understanding the molecular behavior of 1-Dimethylamino-2-nitroethylene is critical for
anticipating its hazards. The compound is classified under several severe hazard categories[4]:

o Skin Sensitization (Category 1) & Irritation (Category 2): The molecule features a nitro group
conjugated with a double bond (a nitroalkene system). This creates a potent Michael
acceptor. If the dust contacts unprotected skin, the electrophilic 3 -carbon reacts covalently
with nucleophilic residues (e.g., cysteine thiols or lysine amines) on epidermal proteins. This
haptenation triggers a T-cell-mediated immune response, leading to allergic contact
dermatitis[4].

e Serious Eye Damage (Category 1): The reactive nature of the compound causes rapid,
irreversible damage to the corneal epithelium upon contact[4].

o Respiratory Irritation (Category 3): As a crystalline solid, handling can generate micro-
particulates. Inhalation deposits these reactive particles onto the mucosal membranes of the
respiratory tract, causing severe coughing, wheezing, and potential long-term airway
disease[5],[4].
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Personal Protective Equipment (PPE) Matrix

To mitigate the mechanistic risks outlined above, the following PPE is mandatory. Each piece of
equipment serves a specific, scientifically grounded purpose[5],[6].

Equipment Type Specification Mechanistic Causality

Prevents Category 1 Serious

o ) Eye Damage from airborne
) Snug-fitting chemical splash )
Eye/Face Protection ] dust or reactive splashes[4].
goggles & face shield. ) o
Safety glasses are insufficient

due to lack of peripheral seal.

Required as a last line of

) ) defense or if engineering
Full-face particle respirator ] ]
controls fail. N100 filters

Respiratory Protection with N100 (US) or P3 (EU) ] )
] 99.97% of fine crystalline dust,
cartridges. ]
preventing mucosal
haptenation[5].
Provides a physical barrier
Double-layered Nitrile gloves against the Michael acceptor,

Hand Protection ) ) ] o
(min 0.11 mm thickness). preventing covalent binding to

skin proteins[5].

Shields against particulate
) Tyvek lab coat or impermeable  settling on clothing, which can
Body Protection )
chemical apron. cause delayed dermal

exposure and sensitization[4].

Self-Validating Standard Operating Procedure (SOP)

This step-by-step methodology for weighing and transferring 1-Dimethylamino-2-
nitroethylene incorporates self-validating checkpoints to ensure the integrity of your safety
boundaries.

Step 1: Pre-Operational Engineering Control Check

o Action: Conduct all work inside a certified chemical fume hood.
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» Validation Checkpoint: Before opening the chemical, use a digital velometer to verify the
hood's face velocity is between 80-120 feet per minute (fom). If the airflow is inadequate, the
system fails validation; halt operations immediately.

Step 2: PPE Integrity Verification
e Action: Don the required PPE (double nitrile gloves, N100 respirator, goggles, lab coat).

» Validation Checkpoint: Perform a negative-pressure seal check on the respirator. Inhale
sharply while blocking the intake valves; the facepiece must collapse slightly without leaking
air. Manually inflate gloves to check for micro-punctures before donning.

Step 3: Environmental Preparation
» Action: Line the fume hood working surface with an anti-static, disposable bench pad.

o Causality: 1-Dimethylamino-2-nitroethylene is a dry powder. Anti-static mats prevent the
electrostatic dispersion and aerosolization of the reactive dust.

Step 4: Chemical Transfer & Equilibration

o Action: Remove the vial from refrigerated storage (2—8 °C)[3]. Place it in a desiccator inside
the fume hood and allow it to equilibrate to room temperature before opening.

o Causality: Opening a cold vial causes ambient moisture to condense on the hygroscopic
powder, accelerating hydrolysis and degradation of the enaminone system.

e Action: Use a grounded, anti-static micro-spatula to weigh the required mass into a pre-
tared, sealable reaction vessel.

Step 5: Post-Transfer Decontamination

» Action: Wipe down the exterior of the reagent bottle and the balance pan with an
isopropanol-dampened cloth before removing them from the hood.

» Validation Checkpoint: Visually inspect the white anti-static bench pad. Any yellow/orange
crystalline residue indicates a containment failure. Dispose of the pad as hazardous solid
waste.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2913312/docs?utm_src=pdf-body#operational-guide-safety-protocol-handling-1-dimethylamino-2-nitroethylene
https://www.avantorsciences.com/us/en/product/9881716/1-dimethylamino-2-nitroethylene-98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2913312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Spill Response & Waste Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent aerosolization[5].

o Evacuate & Isolate: Vacate the immediate area. Allow the fume hood to clear airborne
particulates for at least 15 minutes.

e Containment (DO NOT DRY SWEEP): Dry sweeping aerosolizes the Category 1 eye-
damaging dust. Instead, gently cover the spill with damp, absorbent paper towels or a
commercial dust-suppressing spill control powder.

¢ Collection: Using non-sparking tools, scoop the absorbed material into a compatible,
sealable hazardous waste container.

o Surface Decontamination: Wash the spill area thoroughly with soap and water. The
compound leaves reactive residues that must be chemically washed away, not just wiped.

o Waste Disposal: Classify the collected material as Halogen-Free Organic Hazardous Waste.
Keep waste containers tightly closed in a cool, dry, well-ventilated area away from direct
sunlight[6]. Never flush this compound down the sink due to its toxicity profile.

Workflow Visualization
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1. Risk Assessment

Identify Hazards (CAS 1190-92-7)

2. Don PPE
N100 Respirator, Nitrile Gloves, Goggles

3. Engineering Controls
Verify Fume Hood Airflow (>100 fpm)

4. Chemical Handling
Anti-static Weighing & Transfer

Spill or Exposure
Detected?

Emergency Protocol 5. Execute Synthesis
Evacuate, Damp Containment, Report (e.g., Heterocyclic Building Block)

6. Waste Disposal
Seal as Halogen-Free Organic Waste

Click to download full resolution via product page

Workflow for safe handling and emergency response for 1-Dimethylamino-2-nitroethylene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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